5-(Benzyloxy)-7-bromobenzo[d]thiazol-2-amine

• Molecular Formula: C14H11BrN2OS
• Molecular Weight: 335.22 g/mol
• IUPAC Name: 7-bromo-5-phenylmethoxy-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H11BrN2OS/c15-11-6-10(7-12-13(11)19-14(16)17-12)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,16,17)
• InChI Key: RLGQZKMWEFZOIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC3=C(C(=C2)Br)SC(=N3)N

Description

5-(Benzyloxy)-7-bromobenzo[d]thiazol-2-amine is a useful research compound. Its molecular formula is C14H11BrN2OS and its molecular weight is 335.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of (3-benzyloxy-5-bromo-phenyl)-thiourea (2.0 g, 5.93 mmol) in CHCl3 (80.0 mL) was cooled to −60° C. followed by drop wise addition of a solution of bromine (0.30 mL, 5.93 mmol) in CHCl3 (20.0 mL). The resulting reaction mixture was stirred at room temperature for 15 minutes followed by refluxing at 70° C. for 1 h. The reaction mass was then cooled and basified with 25% aqueous ammonia solution to pH 8-9 and then extracted with EtOAc (3×150.0 mL). The combined organics was dried over anhydrous Na2SO4 and concentrated under reduced pressure. The crude residue was purified over silica gel (60-120 M, 40% EtOAc-Hexane) to get the desired compound (1.35 g, 68%).

Synthesis routes and methods II

Procedure details

To an ice-cold suspension of (3-benzyloxy-5-bromo-phenyl)thiourea (372 g, 1.10 mol) in acetonitrile (6 L) was added dropwise a solution of bromine (65 mL 1.26 mol in 50 mL acetonitrile) over a period of 30 min. The reaction mixture was stirred for 30 min at 0-5° C. then slowly allowed to come to rt, whereby a solid precipitated out. The resulting mixture was stirred at rt for 1 h. After completion of reaction (by TLC), the solid was filtered off and washed extensively with hexane (2×3 L). The solid residue was taken up in ice water, basified with aq. NH3 (pH 10-12) and stirred for 30 min at 5-10° C. The resulting solid was filtered off washed with water and dried under high vacuum to obtain the desired product (216 g, 59%). 1H-NMR (DMSO-d6): δ 5.12 (s, 2H), 6.92 (d, J=2.40 Hz, 1H), 6.98 (d, J=2.0 Hz, 1H), 7.30-7.45 (m, 5H) and 7.69 (br s, 2H). LCMS: 334.79 [M+H]+.